Cas no 2227776-60-3 ((2S)-4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-ol)

• Product Name: (2S)-4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-ol
• CAS No: 2227776-60-3
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6283586
• PubChem ID: 165735487
• Update Time: 2025-10-16

(2S)-4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-ol
• (2S)-4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-ol
• EN300-1761332
• 2227776-60-3

• Inchi： 1S/C11H14N2O/c1-8(14)4-5-9-7-13-11-10(9)3-2-6-12-11/h2-3,6-8,14H,4-5H2,1H3,(H,12,13)/t8-/m0/s1
• InChI Key： UQMZTQULWWXXNB-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CCC1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.9Ų

Additional information on (2S)-4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-ol

(2S)-4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-ol: A Comprehensive Overview

The compound (2S)-4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-ol (CAS No. 2227776-60-3) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique combination of a pyrrolopyridine ring system and a chiral secondary alcohol group. The pyrrolo[2,3-b]pyridine moiety is a bicyclic structure that combines the properties of both pyrrole and pyridine rings, contributing to its versatile reactivity and potential bioactivity.

Recent studies have highlighted the importance of chirality in this compound, particularly the (S)-configuration at the second carbon atom of the butanol chain. This stereochemistry plays a crucial role in determining the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion. Researchers have explored the synthesis of this compound using various asymmetric catalytic methods, including organocatalysis and transition metal-catalyzed reactions. These advancements have not only improved the yield but also enhanced the enantioselectivity of the synthesis process.

The pyrrolo[2,3-b]pyridine core of this compound has been identified as a key structural element in several bioactive molecules. For instance, derivatives of this core have been reported to exhibit potent inhibitory activity against various enzymes, including kinases and proteases. This makes (2S)-4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-ol a promising candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The molecule's UV-vis spectrum shows strong absorption bands in the 250–350 nm range, indicative of its conjugated π-system.

Recent research has also focused on the biological evaluation of this compound. In vitro assays have demonstrated its ability to modulate cellular signaling pathways by interacting with specific protein targets. For example, studies using molecular docking simulations have revealed potential binding interactions with G-protein coupled receptors (GPCRs), suggesting its role in modulating neurotransmitter release and receptor activation.

The synthesis of (S)-4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-ol involves a multi-step process that typically begins with the preparation of the pyrrolopyridine ring system. This is often achieved through cyclization reactions involving amino alcohols or related precursors. The subsequent introduction of the chiral alcohol group requires careful control over stereochemical outcomes to ensure high enantiomeric excess.

One notable application of this compound is its use as a building block in medicinal chemistry. Its modular structure allows for easy functionalization at multiple positions, enabling researchers to explore a wide range of chemical modifications. For instance, substitution at the pyrrolopyridine ring or modification of the butanol chain can lead to derivatives with enhanced bioavailability or improved pharmacodynamic profiles.

In conclusion, (S)-4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-ol (CAS No. 2227776-60–3) represents an intriguing molecule with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advances in synthetic methodology and biological evaluation, positions it as a valuable tool in drug discovery and development.